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Compound of Interest

Compound Name: Allylsuccinic anhydride

Cat. No.: B1266719 Get Quote

An in-depth exploration of the chemical properties, reactivity, and applications of Allylsuccinic
Anhydride, a versatile building block in modern chemistry.

Introduction
Allylsuccinic anhydride, with the IUPAC name 3-allyl-dihydro-2,5-furandione, is a cyclic

anhydride that has garnered significant interest in various scientific and industrial fields. Its

unique bifunctional nature, possessing both a reactive anhydride ring and a versatile allyl

group, makes it a valuable intermediate in the synthesis of a wide array of molecules, from

polymers and resins to specialized chemicals for drug delivery systems. This technical guide

provides a comprehensive overview of the chemical properties, reactivity, and experimental

protocols related to allylsuccinic anhydride, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Allylsuccinic anhydride is a colorless to light yellow or light orange clear liquid at room

temperature.[1] It is characterized by the chemical formula C₇H₈O₃ and a molecular weight of

140.14 g/mol .[2][3] A summary of its key physical and chemical properties is presented in

Table 1. The compound is known to react with water and is sensitive to moisture.[4][5]
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Property Value Reference(s)

IUPAC Name 3-allyldihydro-2,5-furandione [6]

Synonyms

4-Pentene-1,2-dicarboxylic

Anhydride, (2-

Propenyl)butanedioic

Anhydride

[1][3]

CAS Number 7539-12-0 [6]

Molecular Formula C₇H₈O₃ [2]

Molecular Weight 140.14 g/mol [2]

Appearance
Colorless to Light yellow to

Light orange clear liquid
[1]

Boiling Point 260 - 265 °C [4]

143 °C at 17 mmHg [5][7]

135-142 °C at 16 mmHg [8]

Density 1.17 g/mL [2]

1.165 g/mL [4]

Flash Point 145 °C [4][8]

Solubility Reacts with water [4]

Vapor Pressure 3 mm Hg @ 20°C [4]

Spectroscopic Data
The structural elucidation of allylsuccinic anhydride is supported by various spectroscopic

techniques.

Infrared (IR) Spectroscopy: The IR spectrum of allylsuccinic anhydride exhibits characteristic

absorption bands for the anhydride functional group. These include two distinct carbonyl (C=O)

stretching peaks due to symmetric and asymmetric vibrations, typically found around 1860
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cm⁻¹ and 1780 cm⁻¹. The presence of the allyl group is indicated by C=C stretching vibrations

around 1645 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides key information about the hydrogen

environments in the molecule. Although a specifically assigned spectrum is not readily

available in the literature, the expected chemical shifts would include signals for the protons

of the allyl group (in the vinyl and allylic regions) and the protons on the succinic anhydride

ring.

¹³C NMR: The carbon-13 NMR spectrum shows distinct signals for the carbonyl carbons, the

carbons of the double bond, and the aliphatic carbons of the ring and the allyl group.[2][9]

[10]

Mass Spectrometry (MS): The mass spectrum of allylsuccinic anhydride would show the

molecular ion peak (M+) at m/z 140. Fragmentation patterns would likely involve the loss of

CO, CO₂, and cleavage of the allyl group, which are characteristic of cyclic anhydrides and

allylic compounds.[5][11]

Synthesis of Allylsuccinic Anhydride
The primary industrial synthesis of allylsuccinic anhydride involves the ene reaction between

propene and maleic anhydride.[6][12] This reaction can be performed at high temperatures

(around 200 °C) without a catalyst, but the use of a Lewis acid catalyst, such as an organotin

chloride, allows the reaction to proceed efficiently at lower temperatures, minimizing the

formation of polymeric byproducts.[12]

Experimental Protocol: Catalytic Ene Reaction
Materials:

Maleic anhydride

Toluene (anhydrous)

Dimethyl tin dichloride (catalyst)
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Propene

Methoxyphenol (polymerization inhibitor)

Parr reactor (2L) equipped with a stirrer

Procedure:

Charge the Parr reactor with 300 g of maleic anhydride (3.06 moles), 300 g of toluene, 10 g

of dimethyl tin dichloride, and a small amount of methoxyphenol.[12]

Cool the reactor in a dry ice/acetone bath and add 138 g of propene (1.1 molar equivalents

based on maleic anhydride).[12]

Seal the reactor and gradually increase the temperature of the reaction mixture to 175 °C.

The pressure inside the reactor will rise to approximately 634 psig.[12]

Stir the reaction mixture at 200 rpm. The progress of the reaction can be monitored by the

drop in pressure as propene is consumed.[12]

After a reaction time of approximately 48 hours, the pressure should decrease significantly.

[12]

Cool the reactor to room temperature and vent any remaining pressure.

The resulting product is a liquid solution of allylsuccinic anhydride in toluene. The solvent

can be removed under reduced pressure to yield the crude product, which can be further

purified by distillation.
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Caption: Synthesis of Allylsuccinic Anhydride via Catalyzed Ene Reaction.

Chemical Reactivity
The reactivity of allylsuccinic anhydride is dictated by its two functional groups: the anhydride

ring and the allyl group.

Reactions of the Anhydride Ring
The anhydride ring is susceptible to nucleophilic attack, leading to ring-opening reactions.

Common nucleophiles include water, alcohols, and amines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1266719?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266719?utm_src=pdf-body
https://www.benchchem.com/product/b1266719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: Allylsuccinic anhydride reacts with water to form allylsuccinic acid. This

reaction is often undesirable and necessitates handling the anhydride under anhydrous

conditions. The kinetics of hydrolysis are dependent on pH and temperature.[4]

Reactants

ProductAllylsuccinic Anhydride

Allylsuccinic Acid

Nucleophilic Attack

H₂O

Proton Transfer

Click to download full resolution via product page

Caption: Hydrolysis of Allylsuccinic Anhydride.

Esterification: Reaction with alcohols in the presence of an acid or base catalyst yields

monoesters of allylsuccinic acid.

Amidation: Reaction with primary or secondary amines results in the formation of the

corresponding amides.

Experimental Protocol: Amidation with Hexylamine
Materials:

Allylsuccinic anhydride

Hexylamine

Ethyl acetate (anhydrous)

Magnetic stirrer and stir bar

Round-bottom flask
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Ice bath

Procedure:

In a round-bottom flask, dissolve allylsuccinic anhydride in anhydrous ethyl acetate under

a nitrogen atmosphere.

Cool the solution in an ice bath with stirring.

Slowly add an equimolar amount of hexylamine to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the resulting amide can be isolated by removing the solvent under reduced

pressure and purified by recrystallization or column chromatography.

Reactions of the Allyl Group
The allyl group provides a site for a variety of addition and modification reactions.

Polymerization: The double bond of the allyl group can undergo free-radical polymerization

to form homopolymers or copolymers. This property is extensively utilized in the production

of resins and coatings.

Experimental Protocol: Free-Radical Polymerization
Materials:

Allylsuccinic anhydride (monomer)

Benzoyl peroxide (initiator)

Solvent (e.g., toluene)

Reaction vessel with a reflux condenser and nitrogen inlet

Heating mantle
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Procedure:

Place the allylsuccinic anhydride monomer and solvent in the reaction vessel.

Bubble nitrogen through the solution for 30 minutes to remove dissolved oxygen.

Add the benzoyl peroxide initiator to the solution.

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) under a nitrogen

atmosphere with stirring.

The polymerization will proceed over several hours, leading to an increase in viscosity.

The resulting polymer can be precipitated by pouring the reaction mixture into a non-solvent

such as methanol, filtered, and dried.

Thiol-Ene Reaction: The allyl group can react with thiols in the presence of a radical initiator

or UV light in a "click" reaction to form thioether linkages. This is a highly efficient reaction

used in bioconjugation and material modification.[13]

Applications in Drug Development
The unique reactivity of allylsuccinic anhydride makes it a valuable tool in drug development,

particularly in the design of drug delivery systems. The anhydride group can be used to

conjugate drugs containing hydroxyl or amine functionalities, while the allyl group allows for

further modification or polymerization to create advanced drug carriers.

Workflow: Functionalization of Nanoparticles for
Targeted Drug Delivery
One application involves the surface modification of nanoparticles to enhance their drug-

loading capacity and targeting capabilities.
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Caption: Workflow for Nanoparticle Functionalization using Allylsuccinic Anhydride.

In this workflow, nanoparticles are first functionalized with allylsuccinic anhydride. The

anhydride groups on the surface can then be used to covalently attach drug molecules.

Subsequently, the allyl groups can be modified with targeting ligands via a thiol-ene reaction,

enabling the drug-loaded nanoparticles to specifically bind to and deliver their payload to target

cells, such as cancer cells. This approach can improve the therapeutic efficacy of the drug

while minimizing off-target side effects.

Safety and Handling
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Allylsuccinic anhydride is a reactive chemical and should be handled with appropriate safety

precautions. It is harmful if swallowed and toxic in contact with skin.[4] It can cause skin and

serious eye irritation.[4] Therefore, personal protective equipment, including gloves, safety

goggles, and a lab coat, should be worn when handling this compound. It should be used in a

well-ventilated area or a fume hood. Store in a tightly closed container in a cool, dry place away

from moisture and oxidizing agents.[4]

Conclusion
Allylsuccinic anhydride is a highly versatile and reactive molecule with significant potential in

various fields of chemistry, from polymer science to drug development. Its dual functionality

allows for a wide range of chemical transformations, making it an invaluable building block for

the synthesis of complex molecules and materials. A thorough understanding of its chemical

properties and reactivity is crucial for harnessing its full potential in research and industrial

applications. This guide provides a foundational understanding to aid researchers and

professionals in their work with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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